Cas no 21291-44-1 (5-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]dodecane)

• Product Name: 5-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]dodecane
• CAS No: 21291-44-1
• MF: C₁₇H₃₂NO₄
• MW: 314.440285682678
• CID: 2842662
• Update Time: 2023-08-07

5-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]dodecane Chemical and Physical Properties

Names and Identifiers

• 5-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]dodecane

• Inchi： 1S/C17H33NO4/c1-3-5-7-8-9-11-14(10-6-4-2)22-17(21)15(18)12-13-16(19)20/h14-15H,3-13,18H2,1-2H3,(H,19,20)/p-1/t14?,15-/m0/s1
• InChI Key： JUEQYKZCQFWFPL-LOACHALJSA-M
• SMILES： O(C([C@H](CCC(=O)[O-])N)=O)C(CCCC)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4